Cas no 1153458-96-8 (1-[2-(piperazin-1-yl)ethyl]-3-(propan-2-yl)urea)

• Product Name: 1-[2-(piperazin-1-yl)ethyl]-3-(propan-2-yl)urea
• CAS No: 1153458-96-8
• MF: C₁₀H₂₂N₄O
• MW: 214.307881832123
• CID: 4573203
• Update Time: 2025-06-13

1-[2-(piperazin-1-yl)ethyl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(piperazin-1-yl)ethyl]-3-(propan-2-yl)urea

• Inchi： 1S/C10H22N4O/c1-9(2)13-10(15)12-5-8-14-6-3-11-4-7-14/h9,11H,3-8H2,1-2H3,(H2,12,13,15)
• InChI Key： GBWHAGCINQEHIH-UHFFFAOYSA-N
• SMILES： N(C(C)C)C(NCCN1CCNCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-[2-(piperazin-1-yl)ethyl]-3-(propan-2-yl)urea

1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea: A Comprehensive Overview

1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea, with the CAS number 1153458-96-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and is characterized by its unique structural features, which include a piperazine ring and an isopropyl group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The piperazine ring, a six-membered heterocyclic compound, is a common moiety in many pharmaceuticals due to its ability to modulate interactions with biological targets. In the case of 1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea, the presence of the piperazine ring enhances its solubility and bioavailability, making it an attractive candidate for drug development. The isopropyl group, on the other hand, adds steric bulk and can influence the compound's binding affinity to specific receptors.

Recent studies have explored the potential of 1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can act as a modulator of neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By modulating these systems, 1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea may offer therapeutic benefits for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurological disorders, 1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). By reducing inflammation, 1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea may provide relief for patients suffering from these conditions.

The pharmacokinetic properties of 1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea have also been extensively studied. Its high solubility and favorable absorption profile make it suitable for oral administration. Furthermore, its stability in physiological conditions ensures that it remains active in the body for an extended period. These properties are crucial for developing effective drug formulations that can be administered conveniently to patients.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea. Preliminary results have been promising, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential interactions with other medications.

In conclusion, 1-[2-(Piperazin-1-yl)ethyl]-3-(propan-2-yl)urea (CAS No. 1153458-96-8) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover its full therapeutic potential, this compound may play a significant role in advancing treatments for various diseases.